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Compound of Interest

Compound Name: (+-)-Methionine

Cat. No.: B10779322

An In-depth Technical Guide to the Physical and Chemical Properties of DL-Methionine
For Researchers, Scientists, and Drug Development Professionals

DL-Methionine, a racemic mixture of the D- and L-enantiomers of the essential sulfur-
containing amino acid methionine, plays a critical role in various biological processes, including
protein synthesis, methylation reactions, and the biosynthesis of other sulfur-containing
compounds.[1][2] Its unique properties make it a subject of interest in nutrition,
pharmaceuticals, and clinical research.[3] This guide provides a comprehensive overview of the
physical and chemical properties of DL-Methionine, detailed experimental protocols, and
visualizations of its metabolic and signaling roles.

Physical and Chemical Properties

The physical and chemical characteristics of DL-Methionine are summarized below. These
properties are fundamental to its handling, formulation, and biological activity.

General and Physical Properties
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Property

Value

Chemical Name

(RS)-2-Amino-4-(methylthio)butyric acid[4]

Molecular Formula C5H11NO2S[4]
Molecular Weight 149.21 g/mol

White, crystalline powder or small flakes with a
Appearance .

characteristic odor.
Melting Point Approximately 270-284 °C (with decomposition).
Density 1.340 g/cm3

Optical Rotation

Optically inactive. A 0.050 g/mL solution in 1 M
HCI has an angle of optical rotation between
-0.05° and +0.05°.

Solubility and pH

Property

Value

Solubility in Water

Sparingly soluble; 1 g dissolves in about 30 mL
of water. At 20 °C, the solubility is 2.9 g/100 mL.

Solubility in Organic Solvents

Very slightly soluble in ethanol. Practically

insoluble in ether.

Solubility in Acids and Bases

Dissolves in dilute acids and in dilute solutions

of alkali hydroxides.

pH

A 1% solution (1 in 100) has a pH between 5.6
and 6.1. A 20 mg/mL solution in carbon-dioxide-

free water has a pH between 5.4 and 6.1.

Acidity
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Property Value
pKal (a-carboxyl group) 2.28
pKa2 (a-ammonium group) 9.21
Isoelectric Point (pl) 5.74
Property Details

UV-Vis Spectrum

Strong absorption at 190 nm, which rapidly
decreases and levels off around 250 nm. For
HPLC analysis, a detection wavelength of 200

nm is often used.

Infrared (IR) Spectrum

Characteristic bands for the amino group
(U(NH2)) are observed in the region of 3100-
3309 cm~t. The deformation frequency for the
zwitterionic NH3+ group (6(NH3+)) appears

around 1615 cm™1.

1H NMR Spectrum (in D20)

Chemical shifts are observed at approximately
3.86 ppm, 2.64 ppm, 2.23-2.09 ppm, and 2.14

ppm.

Experimental Protocols

Detailed methodologies are crucial for the accurate determination of the physicochemical

properties of DL-Methionine.

Determination of Solubility (Gravimetric Method)

This protocol outlines a standard gravimetric method for determining the solubility of an amino

acid like DL-Methionine in a given solvent.

o Preparation of Supersaturated Solution: An excess amount of DL-Methionine is added to a

known volume of the solvent (e.g., water, ethanol) in a sealed container, such as an

Eppendorf tube.
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Equilibration: The solution is agitated (e.g., shaken) at a constant temperature (e.g., 298.15
K) for an extended period (e.g., 24-48 hours) to ensure that solid-liquid equilibrium is
reached.

Phase Separation: The solution is centrifuged to separate the undissolved solid from the
saturated liquid phase.

Sample Analysis: A known volume of the clear supernatant is carefully transferred to a pre-
weighed container.

Solvent Evaporation: The solvent is evaporated from the supernatant (e.g., by heating or
under vacuum).

Mass Determination: The container with the dried solute is weighed. The mass of the
dissolved DL-Methionine is calculated by subtracting the initial weight of the container.

Calculation of Solubility: The solubility is expressed as the mass of the solute per unit volume
or mass of the solvent.
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Experimental Workflow for Solubility Determination
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Workflow for gravimetric solubility determination.

Determination of Melting Point

The melting point of DL-Methionine is determined using a capillary melting point apparatus.

o Sample Preparation: A small amount of finely powdered, dry DL-Methionine is packed into a
capillary tube.
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o Apparatus Setup: The capillary tube is placed in the heating block of the melting point
apparatus.

e Heating: The sample is heated at a controlled rate. A rapid heating rate can be used initially,
followed by a slower rate (e.g., 1-2 °C per minute) as the expected melting point is
approached.

o Observation: The temperature at which the substance first begins to melt (onset) and the
temperature at which it becomes completely liquid (clear point) are recorded. Since DL-
Methionine decomposes, the temperature at which decomposition is observed is noted.

o Purity Check: A sharp melting range (typically 1-2 °C) is indicative of a pure substance.

Role in Metabolism and Signaling

Methionine is a central node in cellular metabolism, connecting protein synthesis, one-carbon
metabolism, and transsulfuration pathways. Its metabolites, particularly S-adenosylmethionine
(SAM), are critical for numerous cellular functions.

Methionine Metabolism

DL-Methionine, once absorbed, is primarily converted to its biologically active L-enantiomer. L-
Methionine is then activated to S-adenosylmethionine (SAM), the universal methyl donor for
the methylation of DNA, proteins, and lipids. The methionine cycle regenerates methionine
from homocysteine, while the transsulfuration pathway converts homocysteine to cysteine, a
precursor for the antioxidant glutathione.
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Central Role of Methionine in Metabolism
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Overview of Methionine Metabolism Pathways.
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Methionine and Cellular Signaling

The availability of methionine is sensed by cells and influences key signaling pathways that
control cell growth, proliferation, and metabolism. For example, methionine and its derivative
SAM can activate the mTORCL1 (mechanistic target of rapamycin complex 1) pathway, a
master regulator of cell growth. This signaling cascade promotes anabolic processes like

protein and nucleotide synthesis.

Methionine-Sensing and mTORC1 Signaling
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Methionine's role in activating mTORCL1 signaling.

Relevance in Drug Development

The essential role of methionine in cellular metabolism makes its associated enzymes and

pathways attractive targets for drug design.
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e Anticancer Therapy: Many cancer cells exhibit "methionine dependency,” meaning they have
an elevated requirement for methionine to grow and proliferate. This has led to the
exploration of methionine restriction diets and the development of methionine-depleting
enzymes (like methioninase) as potential cancer therapies.

o Antibacterial Agents: Enzymes in the methionine synthesis and utilization pathways are
potential targets for novel antibiotics. Inhibitors of enzymes like methionyl-tRNA synthetase
and peptide deformylase are being investigated for their antibacterial properties.

e Hepatoprotective Agent: Methionine is used to prevent liver damage in cases of
acetaminophen poisoning. It is thought to work by replenishing levels of the antioxidant
glutathione, which is depleted during acetaminophen overdose.

o Nutraceuticals: As a precursor to SAMe, methionine is used in supplements aimed at
supporting joint health and mood regulation.

This guide provides a foundational understanding of the physicochemical properties of DL-
Methionine and its biological significance, offering valuable information for professionals in
research and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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